Cas no 1214791-67-9 ((e)-3-(3',2-Difluorobiphenyl-3-yl)acrylic acid)

• Product Name: (e)-3-(3',2-Difluorobiphenyl-3-yl)acrylic acid
• CAS No: 1214791-67-9
• MF: C₁₅H₁₀F₂O₂
• MW: 260.235511302948
• CID: 4998694
• Update Time: 2025-10-13

(e)-3-(3',2-Difluorobiphenyl-3-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(3',2-difluorobiphenyl-3-yl)acrylic acid
• (e)-3-(3',2-Difluorobiphenyl-3-yl)acrylic acid

• Inchi： 1S/C15H10F2O2/c16-12-5-1-4-11(9-12)13-6-2-3-10(15(13)17)7-8-14(18)19/h1-9H,(H,18,19)/b8-7+
• InChI Key： HYNYLRBKJPZQRA-BQYQJAHWSA-N
• SMILES： FC1C(/C=C/C(=O)O)=CC=CC=1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 260.065
• Monoisotopic Mass: 260.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3

Additional information on (e)-3-(3',2-Difluorobiphenyl-3-yl)acrylic acid

Comprehensive Overview of (E)-3-(3',2-Difluorobiphenyl-3-yl)acrylic acid (CAS No. 1214791-67-9)

(E)-3-(3',2-Difluorobiphenyl-3-yl)acrylic acid (CAS No. 1214791-67-9) is a fluorinated biphenyl derivative with significant applications in pharmaceutical and material science research. This compound, characterized by its acrylic acid moiety and difluorobiphenyl structure, has garnered attention for its potential in drug discovery and organic electronics. Its unique chemical properties, including photostability and electronic conjugation, make it a valuable intermediate for synthesizing advanced materials.

The growing interest in fluorinated organic compounds like (E)-3-(3',2-Difluorobiphenyl-3-yl)acrylic acid stems from their enhanced bioavailability and metabolic stability, which are critical in medicinal chemistry. Researchers are exploring its role in designing kinase inhibitors and anti-inflammatory agents, aligning with trends in precision medicine and targeted therapy. Additionally, its π-conjugated system is being investigated for organic light-emitting diodes (OLEDs) and photovoltaic materials, addressing the demand for sustainable energy solutions.

From a synthetic perspective, CAS No. 1214791-67-9 is often prepared via Pd-catalyzed cross-coupling reactions, followed by Knoevenagel condensation. Its high purity and low toxicity profile make it suitable for high-throughput screening in drug development. Recent studies highlight its utility in proteomics and bioconjugation, where its carboxylic acid group enables facile derivatization for biomarker labeling.

Environmental and regulatory considerations are also pivotal. The compound's biodegradability and eco-friendly synthesis routes align with the green chemistry movement, a hot topic in sustainable manufacturing. Analytical techniques such as HPLC and LC-MS are routinely employed to ensure its quality, meeting Good Laboratory Practice (GLP) standards.

In summary, (E)-3-(3',2-Difluorobiphenyl-3-yl)acrylic acid exemplifies the convergence of pharmaceutical innovation and material science. Its versatility underscores its relevance in addressing contemporary challenges like drug resistance and renewable energy, making it a compound of enduring scientific and industrial interest.